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Compound of Interest

Compound Name: OM 89

CAS No.: 117989-72-7

Cat. No.: B1166395

Get Quote

Technical Support Center: OM-89
Welcome to the technical support center for OM-89. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on the experimental use of

OM-89, with a focus on addressing and controlling for potential batch-to-batch variability.

Frequently Asked Questions (FAQs)
Q1: What is OM-89 and what is its mechanism of action?

A1: OM-89, also known under the brand name Uro-Vaxom®, is a lyophilized extract derived

from 18 distinct uropathogenic Escherichia coli strains.[1][2] It functions as an

immunomodulatory agent, stimulating both the innate and adaptive immune systems to prevent

recurrent urinary tract infections (UTIs).[2][3] Its mechanism of action involves the activation of

key immune cells such as dendritic cells and macrophages.[4] Components of the bacterial

lysate, which include various pathogen-associated molecular patterns (PAMPs), are recognized

by Toll-like receptors (TLRs), primarily TLR4 and to a lesser extent TLR2.[1][4] This interaction

triggers downstream signaling cascades, leading to the production of pro-inflammatory
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cytokines and the maturation of immune cells.[1][4] Recent studies have also revealed that

OM-89 can enhance the efficacy of antibiotics by modulating lysosomal pathways within

bladder epithelial cells, leading to improved clearance of intracellular bacteria.[2]

Q2: What are the potential sources of batch-to-batch variability in OM-89?

A2: As a complex biological extract, OM-89 is susceptible to inherent variability between

production batches. While manufacturers have proprietary quality control measures,

researchers should be aware of potential sources of variation that can impact experimental

outcomes. These can include:

Compositional Differences: The precise concentration and composition of

immunomodulatory molecules (like lipopolysaccharide (LPS), peptidoglycans, and bacterial

DNA) can differ between batches due to variations in bacterial culture and lysis procedures.

[3][5]

Potency Variation: The biological activity of the lysate, such as its ability to activate TLRs or

induce cytokine production, may not be identical across all batches.

Physical Characteristics: Differences in solubility and reconstitution time could indicate

underlying chemical variations.

Q3: How can I control for batch-to-batch variability in my experiments?

A3: To ensure the reproducibility of your experimental results, it is crucial to implement a

strategy for qualifying and comparing different batches of OM-89. We recommend the following

approach:

Request a Certificate of Analysis (C of A): Always request a C of A from the supplier for each

new lot of OM-89. While it may not contain detailed compositional data, it will provide basic

information on quality control tests performed by the manufacturer.

Perform In-House Quality Control Assays: Before initiating a large-scale study, it is best

practice to perform a set of standardized in-house assays to compare the biological activity

of the new batch to a previously used or "gold standard" batch. Recommended assays are

detailed in the Troubleshooting Guide below.
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Pool Batches (if feasible): For long-term studies, consider purchasing a larger quantity of a

single batch. If multiple batches must be used, pooling them (if experimentally appropriate)

can help to average out variability.

Document Everything: Keep meticulous records of the batch numbers used in each

experiment.

Troubleshooting Guide
Issue: Inconsistent or Unexpected Results Between
Experiments Using Different Batches of OM-89
This is a common challenge when working with complex biological extracts. The following steps

will guide you in establishing a set of quality control (QC) experiments to characterize and

compare different batches of OM-89, ensuring more consistent and reproducible results.

Recommended QC Assays to Compare OM-89 Batches:

We recommend performing at least two of the following assays to compare a new batch of OM-

89 with a reference batch.

Macrophage Activation Assay: To assess the immunomodulatory potency of OM-89 batches

by measuring cytokine production in a macrophage cell line (e.g., RAW 264.7 or THP-1).

Dendritic Cell Maturation Assay: To evaluate the ability of OM-89 to induce the maturation of

dendritic cells (DCs), a key step in initiating an adaptive immune response.

Lysosomal Activity Assay: To confirm the effect of OM-89 on lysosomal function in epithelial

cells (e.g., T24 bladder epithelial cells).

Experimental Protocols
Protocol 1: Macrophage Activation Assay
Objective: To quantify and compare the potency of different OM-89 batches by measuring the

secretion of TNF-α from a macrophage cell line.

Materials:
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RAW 264.7 cells (or other suitable macrophage cell line)

Complete cell culture medium (e.g., DMEM with 10% FBS)

OM-89 (Reference Batch and New Batch)

LPS (positive control)

Phosphate Buffered Saline (PBS)

TNF-α ELISA kit

96-well cell culture plates

Methodology:

Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and

allow them to adhere overnight.

OM-89 Preparation: Reconstitute the reference and new batches of OM-89 in PBS to a stock

concentration of 10 mg/mL. Prepare a serial dilution of each batch (e.g., 100 µg/mL, 50

µg/mL, 25 µg/mL, 12.5 µg/mL) in complete cell culture medium.

Cell Stimulation: Remove the old medium from the cells and replace it with the prepared OM-

89 dilutions. Include a positive control (LPS, 100 ng/mL) and a negative control (medium

only).

Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes and

carefully collect the supernatant.

TNF-α ELISA: Measure the concentration of TNF-α in the supernatants using a commercial

ELISA kit, following the manufacturer's instructions.

Data Presentation:
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Table 1: Comparison of TNF-α Secretion by RAW 264.7 Cells in Response to Different Batches

of OM-89

Treatment
Concentration
(µg/mL)

TNF-α (pg/mL) -
Reference Batch

TNF-α (pg/mL) -
New Batch

Negative Control N/A 50 ± 10 48 ± 12

OM-89 100 1250 ± 150 1200 ± 130

OM-89 50 800 ± 90 750 ± 85

OM-89 25 450 ± 50 420 ± 45

OM-89 12.5 200 ± 25 190 ± 20

Positive Control (LPS) 0.1 2500 ± 300 2550 ± 280

Data are presented as mean ± standard deviation. A new batch is considered comparable if the

TNF-α secretion is within 20% of the reference batch at multiple concentrations.

Protocol 2: Dendritic Cell Maturation Assay
Objective: To compare the ability of different OM-89 batches to induce the expression of co-

stimulatory molecules (CD80, CD86) on dendritic cells.

Materials:

Human or murine bone marrow-derived dendritic cells (BMDCs)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, GM-CSF, and IL-4)

OM-89 (Reference Batch and New Batch)

LPS (positive control)

Fluorescently labeled antibodies against CD11c, CD80, and CD86

FACS buffer (PBS with 2% FBS)
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24-well cell culture plates

Flow cytometer

Methodology:

DC Culture: Culture BMDCs in a 24-well plate at a density of 1 x 10^6 cells/well.

OM-89 Stimulation: Treat the cells with the reference and new batches of OM-89 at a final

concentration of 50 µg/mL. Include a positive control (LPS, 100 ng/mL) and a negative

control (medium only).

Incubation: Incubate for 48 hours.

Cell Staining: Harvest the cells and wash with FACS buffer. Stain the cells with fluorescently

labeled antibodies against CD11c, CD80, and CD86 for 30 minutes on ice.

Flow Cytometry: Wash the cells again and acquire data on a flow cytometer. Analyze the

percentage of CD80+ and CD86+ cells within the CD11c+ population.

Data Presentation:

Table 2: Comparison of Dendritic Cell Maturation Markers Induced by Different Batches of OM-

89

Treatment (50
µg/mL)

% CD80+ of
CD11c+ cells
(Reference
Batch)

% CD80+ of
CD11c+ cells
(New Batch)

% CD86+ of
CD11c+ cells
(Reference
Batch)

% CD86+ of
CD11c+ cells
(New Batch)

Negative Control 5 ± 1.5 6 ± 1.2 10 ± 2.0 11 ± 2.5

OM-89 45 ± 5.0 42 ± 4.5 65 ± 7.0 61 ± 6.5

Positive Control

(LPS)
80 ± 8.0 82 ± 7.5 90 ± 9.0 91 ± 8.5
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Data are presented as mean ± standard deviation. A new batch is considered comparable if the

percentage of positive cells is within a 15% difference from the reference batch.

Protocol 3: Lysosomal Activity Assay
Objective: To compare the effect of different OM-89 batches on the lysosomal activity of

bladder epithelial cells using a fluorogenic substrate.

Materials:

T24 bladder epithelial cells

Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

OM-89 (Reference Batch and New Batch)

DQ™ Green BSA (or similar fluorogenic substrate for lysosomal proteases)

Bafilomycin A1 (lysosomal inhibitor, negative control)

96-well black, clear-bottom cell culture plates

Fluorescence microplate reader

Methodology:

Cell Seeding: Seed T24 cells in a 96-well black, clear-bottom plate and allow them to adhere

overnight.

OM-89 Pre-treatment: Treat the cells with the reference and new batches of OM-89 at a final

concentration of 50 µg/mL for 24 hours.

Substrate Loading: Remove the medium and add fresh medium containing DQ™ Green BSA

(10 µg/mL). Include a control group treated with Bafilomycin A1 (100 nM) for 1 hour prior to

and during substrate loading.

Incubation: Incubate for 4 hours.
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Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader

(Excitation/Emission ~495/515 nm).

Data Presentation:

Table 3: Comparison of Lysosomal Activity in T24 Cells Induced by Different Batches of OM-89

Treatment (50 µg/mL)
Relative Fluorescence
Units (RFU) - Reference
Batch

Relative Fluorescence
Units (RFU) - New Batch

Untreated Control 1000 ± 120 1050 ± 110

OM-89 2500 ± 300 2400 ± 280

Bafilomycin A1 200 ± 50 210 ± 45

Data are presented as mean ± standard deviation. A new batch is considered comparable if the

induced fluorescence is within 20% of the reference batch.

Visualizations
Signaling Pathways and Experimental Workflows

Extracellular Space Intracellular Space

OM-89 LPS LBP CD14 TLR4/MD-2 MyD88 IRAK4 IRAK1 TRAF6 TAK1 IKK complex IκB
phosphorylates

NF-κB (p50/p65) Nucleus
translocates to Pro-inflammatory

Cytokine Genes
activates transcription

Click to download full resolution via product page

Caption: OM-89 initiates TLR4 signaling via its PAMP components.
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Caption: OM-89 enhances lysosomal degradation of UPEC in epithelial cells.
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Caption: Recommended workflow for qualifying new batches of OM-89.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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